Cas no 955304-89-9 (N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine)

• Product Name: N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• CAS No: 955304-89-9
• MF: C₂₁H₂₂N₆O
• MW: 374.438983440399
• CID: 6635939
• PubChem ID: 17016978
• Update Time: 2025-05-21

N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• F2090-0753
• 4-N-(3-methoxyphenyl)-1-phenyl-6-N-propylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• 955304-89-9
• AKOS002327860
• N~4~-(3-methoxyphenyl)-1-phenyl-N~6~-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-

• Inchi： 1S/C21H22N6O/c1-3-12-22-21-25-19(24-15-8-7-11-17(13-15)28-2)18-14-23-27(20(18)26-21)16-9-5-4-6-10-16/h4-11,13-14H,3,12H2,1-2H3,(H2,22,24,25,26)
• InChI Key： JSISRSYRSNZKJJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1=C2C=NN(C3C=CC=CC=3)C2=NC(=N1)NCCC

Computed Properties

• Exact Mass: 374.18550935g/mol
• Monoisotopic Mass: 374.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 546.1±60.0 °C(Predicted)
• pka: 4.04±0.30(Predicted)

Additional information on N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

N4-(3-Methoxyphenyl)-1-Phenyl-N6-Propyl-1H-Pyrazolo[3,4-d]Pyrimidine-4,6-Diamine: A Comprehensive Overview

The compound N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 955304-89-9) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique electronic properties and biological activities. The molecule's structure features a pyrazolo[3,4-d]pyrimidine core, substituted with a 3-methoxyphenyl group at the N4 position and a propyl group at the N6 position, along with a phenyl group attached to the 1H position.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and coupling reactions. The synthesis process typically involves the preparation of intermediate compounds such as o-phenylenediamines and their subsequent cyclization to form the pyrazolopyrimidine framework. The substitution of functional groups like methoxy and propyl groups is achieved through carefully controlled reactions to ensure high purity and yield.

The structural characteristics of N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine make it an interesting candidate for exploring its electronic properties. Studies have shown that the presence of electron-donating groups like methoxy and propyl substituents can significantly influence the molecule's conjugation and redox behavior. These properties are crucial for applications in materials science, particularly in the development of organic semiconductors and optoelectronic devices.

In terms of biological activity, this compound has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, making them attractive targets for drug development. Preclinical studies have demonstrated that N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug discovery.

Furthermore, the compound's ability to form hydrogen bonds due to its amino groups makes it a promising candidate for studying molecular recognition and supramolecular chemistry. Researchers have explored its self-assembling properties in solution, revealing intriguing patterns that could be harnessed for creating nanostructured materials.

The synthesis and characterization of N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have been detailed in several recent publications. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its synthesis via a convergent approach involving Suzuki-Miyaura coupling reactions. Another study in *Organic Letters* reported on its electronic properties using density functional theory (DFT) calculations.

In conclusion, N4-(3-methoxyphenyl)-1-phenyl-N6-propyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 955304-89-9) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of materials science and pharmacology.